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Compound of Interest

Compound Name: GSK-LSD1 Dihydrochloride

Cat. No.: B1192839

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of GSK-LSD1
Dihydrochloride, a potent and selective inhibitor of lysine-specific demethylase 1 (LSD1).
Adherence to this protocol will ensure the accurate and reproducible preparation of this

compound for use in various experimental settings.

Compound Information

GSK-LSD1 Dihydrochloride is a small molecule inhibitor of LSD1, an enzyme involved in
histone demethylation and transcriptional regulation. It is a valuable tool for studying the
biological roles of LSD1 in various physiological and pathological processes, including cancer.

Table 1: Properties of GSK-LSD1 Dihydrochloride
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Property Value Reference

GSK-LSD1 (trans-racemic)
dihydrochloride, rel-N-
[(1R,2S)-2-

Synonyms [1]
Phenylcyclopropyl]-4-

Piperidinamine hydrochloride

(1:2)
CAS Number 1431368-48-7, 2102933-95-7 [1]I2]
Molecular Formula C14H20N2 - 2HCI [11[2]
Molecular Weight 289.24 g/mol [11[3]

White to beige crystalline
Appearance , [1]
solid/powder

Purity >98% (HPLC) [1][3]

Solubility Data

The solubility of GSK-LSD1 Dihydrochloride can vary depending on the solvent. It is crucial to
select the appropriate solvent for your intended application.

Table 2: Solubility of GSK-LSD1 Dihydrochloride in Various Solvents

Solvent Solubility Reference
Water 20 mg/mL; up to 100 mM [11[3]
> 62.5 mg/mL (216.08 mM); up
DMSO [31[4]
to 100 mM
DMF 1 mg/mL [2]
Ethanol 0.1 mg/mL [2]
PBS (pH 7.2) 10 mg/mL [2]
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Note: For DMSO, it is recommended to use a newly opened container as hygroscopic DMSO
can impact solubility.[4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK-LSD1
Dihydrochloride in DMSO. This is a commonly used concentration for in vitro experiments.

Materials

¢ GSK-LSD1 Dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

Workflow for Stock Solution Preparation

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.medchemexpress.com/GSK-LSD1_Dihydrochloride.html
https://www.benchchem.com/product/b1192839?utm_src=pdf-body
https://www.benchchem.com/product/b1192839?utm_src=pdf-body
https://www.benchchem.com/product/b1192839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Workflow for GSK-LSD1 Dihydrochloride Stock Solution Preparation
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Caption: Workflow for preparing GSK-LSD1 Dihydrochloride stock solution.
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Step-by-Step Procedure

o Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle GSK-
LSD1 Dihydrochloride powder in a chemical fume hood.

e Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of GSK-LSD1 Dihydrochloride powder into the tube.
For example, to prepare 1 mL of a 10 mM stock solution, you would weigh 2.89 mg of the
compound.

e Calculating Solvent Volume:

o Use the following formula to calculate the volume of DMSO required: Volume (L) = Mass
(9) / (Molecular Weight ( g/mol ) * Desired Concentration (mol/L))

o For 2.89 mg of GSK-LSD1 Dihydrochloride to make a 10 mM solution: Volume (L) =
0.00289 g / (289.24 g/mol * 0.010 mol/L) =0.001 L=1 mL

e Dissolving the Compound:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
GSK-LSD1 Dihydrochloride powder.

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.
Visually inspect the solution to ensure there are no visible particles. Gentle warming in a
water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.
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o Store the aliquots at -20°C or -80°C for long-term storage.[5] GSK-LSD1 Dihydrochloride
is stable for at least 4 years when stored properly.[2]

Signaling Pathway Context

GSK-LSDL1 is a potent and selective inhibitor of Lysine-Specific Demethylase 1 (LSD1), an
enzyme that plays a crucial role in gene regulation.

Simplified LSD1 Signaling Pathway Inhibition

Mechanism of Action
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Caption: Inhibition of LSD1 by GSK-LSD1 leads to changes in gene expression.

Quality Control

It is recommended to verify the concentration and purity of the prepared stock solution
periodically, especially for long-term studies. This can be achieved using techniques such as
High-Performance Liquid Chromatography (HPLC).
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Safety and Handling

¢ GSK-LSD1 Dihydrochloride should be handled by trained personnel in a laboratory setting.
o Refer to the Safety Data Sheet (SDS) for complete safety and handling information.
» Avoid inhalation of the powder and contact with skin and eyes.

» Dispose of the compound and any contaminated materials in accordance with institutional
and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 298% (HPLC), lysine specific demethylase 1 (LSD1) inhibitor, powder | Sigma-Aldrich
[sigmaaldrich.cn]

2. caymanchem.com [caymanchem.com]

3. GSK LSD 1 dihydrochloride | Histone Demethylase Inhibitors: R&D Systems
[rndsystems.com]

4. medchemexpress.com [medchemexpress.com]

5. medkoo.com [medkoo.com]

To cite this document: BenchChem. [Preparing Stock Solutions of GSK-LSD1
Dihydrochloride: An Application Note and Protocol]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1192839#preparing-gsk-Isd1-
dihydrochloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192839?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

